Cas no 1809250-15-4 (1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1)
• CAS No: 1809250-15-4
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• CID: 5890064
• PubChem ID: 121438072
• Update Time: 2025-06-25

1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1)
• Z4302374476
• SCHEMBL17871640
• AT18911
• ETHYL 5-(2-AMINOETHYL)-1,3,4-THIADIAZOLE-2-CARBOXYLATE HCL
• EN300-7547777
• 1809250-15-4
• Ethyl 5-(2-aminoethyl)-1,3,4-thiadiazole-2-carboxylate;hydrochloride

• Inchi： 1S/C7H11N3O2S.ClH/c1-2-12-7(11)6-10-9-5(13-6)3-4-8;/h2-4,8H2,1H3;1H
• InChI Key： VSTXTNBKGJRWII-UHFFFAOYSA-N
• SMILES： S1C(CCN)=NN=C1C(OCC)=O.[H]Cl

Computed Properties

• Exact Mass: 237.0338755g/mol
• Monoisotopic Mass: 237.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on 1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1)

1,3,4-Thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1)

The compound 1809250-15-4, also known as 1,3,4-thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1), is a synthetic organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and materials science. This compound belongs to the class of thiadiazole derivatives, which are widely studied for their diverse biological activities and chemical properties.

Thiadiazole is a five-membered heterocyclic ring containing one sulfur atom and two nitrogen atoms. The presence of this ring in the compound contributes to its stability and reactivity. The carboxylic acid group attached to the thiadiazole ring further enhances its functional versatility. The ethyl ester group and the hydrochloride salt form are critical for modulating the compound's solubility and bioavailability. Recent studies have highlighted the importance of such structural features in drug design and delivery systems.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Research has shown that thiadiazole derivatives can exhibit antimicrobial, antioxidant, and anti-inflammatory properties. For instance, a study published in 2023 demonstrated that this compound exhibits potent activity against various bacterial strains, making it a potential candidate for developing new antibiotics. Additionally, its ability to scavenge free radicals suggests its potential use in preventing oxidative stress-related diseases.

The synthesis of 1809250-15-4 involves a multi-step process that includes the formation of the thiadiazole ring followed by functionalization with the carboxylic acid and ethyl ester groups. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical studies. Its hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its bioavailability. Studies conducted on animal models have indicated that it can achieve therapeutic concentrations in target tissues without causing significant toxicity. These findings underscore its potential as a lead compound for drug development.

Another area of interest is the use of this compound as a building block for constructing more complex molecules. Its modular structure allows for easy substitution at various positions on the thiadiazole ring, enabling chemists to explore a wide range of structural variations. This flexibility has led to its use in designing novel materials with specific electronic or optical properties.

Recent collaborative research efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's biological effects. For instance, ongoing clinical trials are investigating its efficacy as an adjunct therapy for chronic inflammatory diseases. Preliminary results have shown promising outcomes, although further studies are required to confirm these findings.

In conclusion, 1809250-15-4, or 1,3,4-thiadiazole-2-carboxylic acid, 5-(2-aminoethyl)-, ethyl ester, hydrochloride (1:1), represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure and diverse functional groups make it an attractive candidate for further research and development across multiple disciplines.